Cas no 1556762-48-1 (2-ethyl(prop-2-yn-1-yl)amino-5-methylbenzoic acid)
2-ethyl(prop-2-yn-1-yl)amino-5-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl(prop-2-yn-1-yl)amino-5-methylbenzoic acid
- AKOS020779050
- 2-[ethyl(prop-2-yn-1-yl)amino]-5-methylbenzoic acid
- EN300-1449971
- 1556762-48-1
-
- Inchi: 1S/C13H15NO2/c1-4-8-14(5-2)12-7-6-10(3)9-11(12)13(15)16/h1,6-7,9H,5,8H2,2-3H3,(H,15,16)
- InChI Key: NPLUQLPHEYBCLA-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C)C=CC=1N(CC#C)CC)=O
Computed Properties
- Exact Mass: 217.110278721g/mol
- Monoisotopic Mass: 217.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 40.5Ų
2-ethyl(prop-2-yn-1-yl)amino-5-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1449971-0.05g |
2-[ethyl(prop-2-yn-1-yl)amino]-5-methylbenzoic acid |
1556762-48-1 | 0.05g |
$924.0 | 2023-06-06 | ||
| Enamine | EN300-1449971-0.1g |
2-[ethyl(prop-2-yn-1-yl)amino]-5-methylbenzoic acid |
1556762-48-1 | 0.1g |
$968.0 | 2023-06-06 | ||
| Enamine | EN300-1449971-0.25g |
2-[ethyl(prop-2-yn-1-yl)amino]-5-methylbenzoic acid |
1556762-48-1 | 0.25g |
$1012.0 | 2023-06-06 | ||
| Enamine | EN300-1449971-0.5g |
2-[ethyl(prop-2-yn-1-yl)amino]-5-methylbenzoic acid |
1556762-48-1 | 0.5g |
$1056.0 | 2023-06-06 | ||
| Enamine | EN300-1449971-1.0g |
2-[ethyl(prop-2-yn-1-yl)amino]-5-methylbenzoic acid |
1556762-48-1 | 1g |
$1100.0 | 2023-06-06 | ||
| Enamine | EN300-1449971-2.5g |
2-[ethyl(prop-2-yn-1-yl)amino]-5-methylbenzoic acid |
1556762-48-1 | 2.5g |
$2155.0 | 2023-06-06 | ||
| Enamine | EN300-1449971-5.0g |
2-[ethyl(prop-2-yn-1-yl)amino]-5-methylbenzoic acid |
1556762-48-1 | 5g |
$3189.0 | 2023-06-06 | ||
| Enamine | EN300-1449971-10.0g |
2-[ethyl(prop-2-yn-1-yl)amino]-5-methylbenzoic acid |
1556762-48-1 | 10g |
$4729.0 | 2023-06-06 | ||
| Enamine | EN300-1449971-50mg |
2-[ethyl(prop-2-yn-1-yl)amino]-5-methylbenzoic acid |
1556762-48-1 | 50mg |
$587.0 | 2023-09-29 | ||
| Enamine | EN300-1449971-100mg |
2-[ethyl(prop-2-yn-1-yl)amino]-5-methylbenzoic acid |
1556762-48-1 | 100mg |
$615.0 | 2023-09-29 |
2-ethyl(prop-2-yn-1-yl)amino-5-methylbenzoic acid Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 2-ethyl(prop-2-yn-1-yl)amino-5-methylbenzoic acid
Introduction to 2-ethyl(prop-2-yn-1-yl)amino-5-methylbenzoic acid (CAS No. 1556762-48-1) and Its Emerging Applications in Chemical Biology
2-Ethyl(prop-2-yn-1-yl)amino-5-methylbenzoic acid, identified by the CAS number 1556762-48-1, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct molecular framework and potential biological activities. This benzoic acid derivative features a combination of an ethyl group, a propargyl moiety, and an amino substituent at the 5-position of the benzene ring, which together contribute to its intriguing chemical properties and biological relevance. The presence of the propargyl group (prop-2-yn-1-yl) introduces a reactive alkyne functionality, enabling various post-synthetic modifications, while the amino group suggests potential interactions with biological targets such as enzymes or receptors. The 5-methylbenzoic acid core provides a stable aromatic scaffold, enhancing solubility and metabolic stability, making this compound a promising candidate for further investigation in drug discovery and therapeutic development.
The compound’s molecular structure positions it as a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. Its alkyne functionality is particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in pharmaceutical synthesis to introduce aryl or vinyl groups with high precision. This capability allows for the rapid diversification of the compound’s pharmacophore, facilitating the exploration of novel derivatives with enhanced efficacy or reduced toxicity.
In recent years, there has been growing interest in benzoic acid derivatives as pharmacological agents due to their well-documented biological activities. The structural motif of 2-ethyl(prop-2-yn-1-yl)amino-5-methylbenzoic acid shares similarities with several known bioactive compounds, including those with anti-inflammatory, analgesic, and anticancer properties. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase. These findings are particularly relevant given the ongoing research into novel anti-inflammatory agents that target these pathways without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
The propargyl group in 2-ethyl(prop-2-yn-1-yl)amino-5-methylbenzoic acid also opens up possibilities for bioconjugation strategies, enabling the attachment of biomolecules such as peptides or antibodies through click chemistry reactions. This approach has been increasingly utilized in targeted drug delivery systems and immunotherapy applications. For instance, recent advancements in antibody-drug conjugates (ADCs) have leveraged alkyne-click chemistry to achieve high levels of site-specific conjugation, improving therapeutic outcomes. The incorporation of this compound into such systems could potentially enhance their stability and bioavailability while maintaining targeted specificity.
From a synthetic chemistry perspective, 2-ethyl(prop-2-yn-1-yl)amino-5-methylbenzoic acid serves as an excellent building block for constructing heterocyclic scaffolds. The benzoic acid core can be further functionalized through esterification, amidation, or decarboxylation reactions to introduce additional pharmacophoric elements. Such modifications are crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability. For example, esterification of the carboxylic acid group can enhance oral bioavailability by improving lipid solubility, while amidation might alter binding affinity to biological targets.
The amino group at the 5-position provides another avenue for functionalization. It can be converted into urea or amide derivatives through condensation reactions with isocyanates or carboxylic acids, respectively. These functional groups are known to enhance binding interactions with proteins due to their ability to form multiple hydrogen bonds. Such modifications have been successfully employed in the development of kinase inhibitors and other enzyme-targeting molecules.
Recent studies have also highlighted the potential role of propargyl-containing compounds in modulating cellular processes. The alkyne functionality can undergo inverse-electron-demand Diels-Alder (IEDDA) reactions with dienophiles present in biological matrices, leading to covalent protein labeling. This strategy has been used to study protein-protein interactions and post-translational modifications in living cells. The incorporation of 2-Ethyl(prop-2-yne-l)-amino--methylbenzoic acid into such probes could provide new insights into disease mechanisms and aid in the development of diagnostic tools.
The stability and reactivity of the propargyl group also make it suitable for photoredox catalysis applications. Photoredox reactions enable selective transformations under mild conditions using visible light sources, which is particularly advantageous for synthesizing complex molecules under biologically relevant conditions. By leveraging these reactions, researchers can construct intricate molecular architectures featuring multiple functional groups without resorting to harsh reagents or high temperatures.
In conclusion, 2-Ethyl(prop--y--nyl--l)-a--m--methylbenzoic aci-d (CAS No.. 155676--48--1) represents a structurally fascinating compound with broad potential applications in chemical biology.. Its unique combination of functional groups—ethyl., propargyl., and amino—makes it a valuable intermediate for drug discovery., synthetic chemistry., and biomolecular engineering.. Further exploration of its biological activities.. synthetic versatility.. and mechanistic insights will undoubtedly contribute significantly to advancements in medicinal chemistry.. As research continues.. this compound is poised to play an increasingly important role in developing innovative therapeutic strategies..
1556762-48-1 (2-ethyl(prop-2-yn-1-yl)amino-5-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)